Cas no 190655-55-1 (Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester
• CAS No: 190655-55-1
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• MDL: MFCD11923155
• CID: 1383620
• PubChem ID: 28435578
• Update Time: 2025-04-20

Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(phenylmethyl)amino]methyl]-, methyl ester
• EOS-62395
• methyl 4-[(benzylamino)methyl]benzoate
• methyl 4-((benzylamino)methyl)benzoate(WXC05031)
• W15540
• methyl4-((benzylamino)methyl)benzoate
• CS-0047267
• SCHEMBL3746846
• AS-71015
• N-(4-methoxycarbonylbenzyl)benzylamine
• 190655-55-1
• ISGMVERHDCZVLF-UHFFFAOYSA-N
• AKOS000225984
• DB-221085
• A1-14739
• MFCD11923155
• methyl 4-((benzylamino)methyl)benzoate
• 4-(benzylamino-methyl)-benzoic acid methyl ester

• MDL： MFCD11923155
• Inchi： 1S/C16H17NO2/c1-19-16(18)15-9-7-14(8-10-15)12-17-11-13-5-3-2-4-6-13/h2-10,17H,11-12H2,1H3
• InChI Key： ISGMVERHDCZVLF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CNCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 255.12601
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33